2-(2-Bromothiazol-4-yl)acetonitrile
Overview
Description
“2-(2-Bromothiazol-4-yl)acetonitrile” is a chemical compound with the molecular formula C5H3BrN2S and a molecular weight of 203.06 . It is used in diverse scientific research due to its unique properties, making it valuable for synthesis and drug development.
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code 1S/C5H3BrN2S/c6-5-8-3-4(9-5)1-2-7/h3H,1H2
. This indicates the presence of bromine, nitrogen, sulfur, and carbon atoms in the molecule.
Physical And Chemical Properties Analysis
“this compound” is a solid substance . It should be stored at 2-8°C and protected from light .
Scientific Research Applications
Electrochemical Properties
- Electrochemical Reduction : The electrochemical reduction of 2-bromothiazole, a compound related to 2-(2-Bromothiazol-4-yl)acetonitrile, has been studied using cyclic voltammetry and controlled-potential electrolysis. This research found that the reduction involves both radical and carbanion intermediates, with potential applications in various electrochemical processes (Chang Ji & D. Peters, 1998).
Synthesis and Reactivity
- Bromination Agent : A study on 1,4-bis(3-methylimidazolium-1-yl)butane ditribromide, a brominating agent, demonstrated its efficacy in selective bromination of anilines, phenols, and α-bromination of alkanones, indicating potential for modifying compounds like this compound (H. Veisi et al., 2014).
- Functionalized Thiazole Frameworks : Research on synthesizing highly functionalized 2-(pyrrolidin-1-yl)thiazole frameworks shows the potential of thiazole derivatives in creating biologically active molecules, relevant to the study of this compound (Samet Belveren et al., 2017).
Biological Activities
- Antimicrobial Agents : A study synthesized novel 2-(4-allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl) etalons with potential antimicrobial activities, indicating the usefulness of thiazole derivatives in developing new antimicrobial compounds, which could include derivatives of this compound (Z. Zaidi et al., 2021).
Analytical Applications
- HPLC Quantification : An HPLC method was developed for the quantification of an acetonitrile-based impurity in Brompheniramine Maleate, highlighting the importance of analytical methods in assessing the purity and quality of pharmaceutical compounds related to this compound (S. S. Wagh et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
Thiazole derivatives, to which this compound belongs, have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Mode of Action
Thiazole derivatives are known to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Thiazole derivatives are known to influence a variety of biochemical pathways, depending on their specific targets .
Result of Action
Thiazole derivatives have been reported to exhibit a range of biological effects, including cytotoxic activity .
Properties
IUPAC Name |
2-(2-bromo-1,3-thiazol-4-yl)acetonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrN2S/c6-5-8-4(1-2-7)3-9-5/h3H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDZVWJBEDJCDLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)Br)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80735500 | |
Record name | (2-Bromo-1,3-thiazol-4-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80735500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1254558-78-5 | |
Record name | (2-Bromo-1,3-thiazol-4-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80735500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-bromo-1,3-thiazol-4-yl)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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